Cas no 1996253-35-0 (Carbamic acid, N-[2-(4-amino-3-pyridinyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[2-(4-amino-3-pyridinyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[2-(4-amino-3-pyridinyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-7-10(16)8-6-14-5-4-9(8)13/h4-6H,7H2,1-3H3,(H2,13,14)(H,15,17)
- InChI Key: SBNWBVXHRHXWRH-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(C1=C(N)C=CN=C1)=O
Carbamic acid, N-[2-(4-amino-3-pyridinyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797433-0.05g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-797433-0.1g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-797433-0.25g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-797433-0.5g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-797433-1.0g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-797433-2.5g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-797433-5.0g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-797433-10.0g |
tert-butyl N-[2-(4-aminopyridin-3-yl)-2-oxoethyl]carbamate |
1996253-35-0 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
Carbamic acid, N-[2-(4-amino-3-pyridinyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Carbamic acid, N-[2-(4-amino-3-pyridinyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
Carbamic Acid, N-[2-(4-Amino-3-Pyridinyl)-2-Oxoethyl]-, 1,1-Dimethylethyl Ester (CAS No. 1996253-35-0)
The compound Carbamic Acid, N-[2-(4-Amino-3-Pyridinyl)-2-Oxoethyl]-, 1,1-Dimethylethyl Ester (CAS No. 1996253-35-0) is a highly specialized organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a carbamic acid moiety linked to a substituted pyridine ring and a tert-butyl ester group. The tert-butyl ester group plays a crucial role in stabilizing the compound and enhancing its bioavailability in pharmacological applications.
Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel antimicrobial agents and anticancer drugs. The presence of the pyridine ring with an amino group at the 4-position provides a versatile platform for further functionalization, enabling the creation of derivatives with enhanced biological activity.
The synthesis of Carbamic Acid, N-[2-(4-Amino-3-Pyridinyl)-2-Oxoethyl]-, 1,1-Dimethylethyl Ester involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the pyridine derivative through nucleophilic substitution and subsequent esterification to introduce the tert-butyl group. The optimization of reaction conditions has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of microwave-assisted synthesis techniques.
In terms of pharmacokinetics, this compound exhibits favorable properties that make it an attractive candidate for drug development. Studies have shown that the tert-butyl ester group enhances solubility and absorption in vivo, while the pyridine moiety contributes to metabolic stability. These attributes are critical for ensuring that the compound can be effectively utilized in therapeutic applications without causing adverse side effects.
One of the most promising areas of research involving this compound is its application in targeted drug delivery systems. Scientists have explored its use as a carrier for delivering therapeutic agents to specific tissues or cells. The ability to modify the pyridine ring further allows for the creation of ligands that can bind to specific receptors or proteins, enhancing the specificity and efficacy of drug delivery.
Moreover, environmental considerations have also come into play in recent studies. Researchers have investigated the biodegradability and ecological impact of this compound. Findings suggest that under controlled conditions, it undergoes rapid degradation into non-toxic byproducts, making it a more sustainable option compared to traditional synthetic compounds.
In conclusion, Carbamic Acid, N-[2-(4-Amino-3-Pyridinyl)-2-Oxoethyl]-, 1,1-Dimethylethyl Ester (CAS No. 1996253-35-0) stands as a testament to advancements in modern organic chemistry and pharmacology. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines. As ongoing studies uncover new applications and optimizations for this compound, it holds immense potential for contributing to advancements in medicine and beyond.
1996253-35-0 (Carbamic acid, N-[2-(4-amino-3-pyridinyl)-2-oxoethyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)